Cas no 2138171-51-2 (2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)-)
2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)-
-
- Inchi: 1S/C8H12BrNOS/c1-7(6-9)2-3-10-4-5-12-8(10)11/h4-5,7H,2-3,6H2,1H3
- InChI Key: RKGAUJMNAHXHCZ-UHFFFAOYSA-N
- SMILES: S1C=CN(CCC(C)CBr)C1=O
2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-677148-0.05g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 0.05g |
$1020.0 | 2023-05-24 | ||
| Enamine | EN300-677148-0.1g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 0.1g |
$1068.0 | 2023-05-24 | ||
| Enamine | EN300-677148-0.25g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 0.25g |
$1117.0 | 2023-05-24 | ||
| Enamine | EN300-677148-0.5g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 0.5g |
$1165.0 | 2023-05-24 | ||
| Enamine | EN300-677148-1.0g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-677148-2.5g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 2.5g |
$2379.0 | 2023-05-24 | ||
| Enamine | EN300-677148-5.0g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-677148-10.0g |
3-(4-bromo-3-methylbutyl)-2,3-dihydro-1,3-thiazol-2-one |
2138171-51-2 | 10g |
$5221.0 | 2023-05-24 |
2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)-
Introduction to 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- (CAS No. 2138171-51-2) and Its Emerging Applications in Chemical Biology
The compound 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)-, identified by the CAS number 2138171-51-2, represents a significant advancement in the field of chemical biology. Thiazolone derivatives have long been recognized for their versatile pharmacological properties, and modifications such as the introduction of a 4-bromo-3-methylbutyl side chain have further expanded their potential applications. This introduction explores the structural characteristics, synthetic pathways, and most notably, the latest research findings that highlight the compound's role in drug discovery and molecular medicine.
Thiazole-based scaffolds are inherently fascinating due to their prevalence in natural products and bioactive molecules. The thiazolone core, a structural analog of thiazole, exhibits notable stability and reactivity that make it an attractive candidate for medicinal chemistry. The specific substitution pattern in 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- introduces unique electronic and steric properties that can modulate its interaction with biological targets. The 4-bromo group enhances electrophilicity, making the molecule a valuable intermediate in cross-coupling reactions, while the 3-methylbutyl moiety contributes to lipophilicity and potential membrane permeability.
Recent studies have demonstrated the compound's utility in developing novel therapeutic agents. For instance, researchers have leveraged its scaffold to design inhibitors targeting enzymes involved in inflammatory pathways. The brominated thiazolone derivative has shown promise in preclinical trials as a modulator of cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis. By fine-tuning the substitution pattern, scientists have achieved selective inhibition that outperforms traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of efficacy and reduced gastrointestinal side effects.
The synthetic route to 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the condensation of 4-bromo-3-methylbutan-2-one with thiosemicarbazide under acidic conditions to form the thiazoline intermediate, followed by cyclization to yield the desired thiazolone derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high regioselectivity. These synthetic strategies not only ensure high yields but also enable the rapid diversification of the compound library for high-throughput screening.
In addition to its pharmaceutical applications, this compound has garnered attention in materials science due to its ability to form coordination complexes with metal ions. Such complexes exhibit luminescent properties that make them suitable for use in sensors and light-emitting devices. The interplay between the thiazolone ring and transition metals like ruthenium or iridium has been thoroughly investigated for their potential in photodynamic therapy and catalysis. The presence of both bromine and alkyl substituents allows for further functionalization, enabling the design of hybrid materials with tailored properties.
The growing interest in 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- is reflected in its increasing citation frequency in scientific literature. Researchers are exploring its role as a kinase inhibitor, particularly targeting tyrosine kinases implicated in cancer progression. Preliminary data suggest that it can disrupt signaling cascades by competing with ATP binding sites on these enzymes. Moreover, its bioisosteric relationship with other heterocyclic compounds has opened avenues for structure-based drug design. Computational modeling studies have predicted favorable binding affinities when docked against protein targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins.
The environmental impact of synthesizing and utilizing this compound is another critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste generation and hazardous byproducts. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved efficiency and scalability. Additionally, biocatalytic approaches using engineered enzymes have shown promise in selectively modifying the thiazolone core without harsh chemical conditions.
Future directions for research on 2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- include exploring its role in antibiotic development. The structural features of this compound make it a viable candidate for inhibiting bacterial biofilm formation—a major challenge in combating resistant strains. Collaborative efforts between chemists and microbiologists are underway to screen derivatives for enhanced activity against Gram-negative pathogens without promoting resistance development.
In conclusion,2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)- (CAS No. 2138171-51-2) stands as a testament to the ingenuity of modern chemical biology research. Its unique structural features have unlocked new possibilities across multiple disciplines—from drug discovery to materials science—and continue to inspire innovative investigations into its potential applications.
2138171-51-2 (2(3H)-Thiazolone, 3-(4-bromo-3-methylbutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)